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Introduction

Sodium hexafluorosilicate (NazSiFs), also known as sodium silicofluoride, is an inorganic
compound that serves as a key additive in the manufacturing of specialized glass and ceramic
products. Its primary functions are to act as a powerful fluxing agent and an effective opacifier.
As a flux, it lowers the melting temperature of silicate mixtures, leading to significant energy
savings and improved material workability.[1] As an opacifier, it induces a milky white or opaque
appearance in glasses and glazes, which is desirable for a range of decorative and technical
applications.[2]

This document provides detailed application notes and experimental protocols for the use of
sodium hexafluorosilicate in both ceramic and glass production, tailored for a scientific
audience.

Application in Glass Manufacturing

In the glass industry, sodium hexafluorosilicate is principally used in the production of opal or
milky glass. It also acts as a flux, reducing the melting temperature of the glass batch, which
can lead to energy efficiencies.

Mechanism of Action
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o Opacification: The whitening effect is achieved through a process of controlled crystallization.

At high temperatures within the glass furnace, sodium hexafluorosilicate dissolves into the

molten silicate matrix. As the glass cools, the solubility of the fluoride compounds decreases,

leading to a supersaturated state.[2] This causes the precipitation of tiny, light-scattering

crystalline particles, typically sodium fluoride (NaF) and calcium fluoride (CaF2), with a size

range of 10 to 100 nanometers. These particles have a different refractive index from the

surrounding glass matrix, causing light to scatter and rendering the glass opaque.[2]

o Fluxing Agent: The fluoride ions introduced by NazSiFs help to break down the silica network

(depolymerization), which lowers the viscosity and melting point of the glass batch. This

facilitates a more rapid and energy-efficient melting process.

Quantitative Data

The addition of sodium hexafluorosilicate has a direct impact on the crystal phases formed

within the glass-ceramic matrix and its resulting color, which is an indicator of opacity.

Table 1: Effect of Naz2SiFe on Crystal Phase and Properties of Glass-Ceramics from Granite

Waste

NazSiFs Content
(wt%)

Main Crystalline Cu* Content of
Phases Identified Total Cu ions (%)

Observed Color

Forsterite (MgSiOs),

1.84 o ] 39.9 Grey-Black
Diopside (CaMgSiz0e)
Richterite
(Na(NaCa)MgsSisO22

3.67 ) 39.9 Orange-Red
F2), Cuprite (Cuz20),
Forsterite

Data sourced from a study on architectural ornamentation from granite waste.[3]

Experimental Protocol: Production of Fluoride Opal

Glass
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This protocol is based on established industrial practices for producing opal glass. The exact
quantities and temperatures may require optimization based on specific raw materials and
furnace characteristics.

Materials:

 Silica (Sand, SiO2)

e Soda Ash (Sodium Carbonate, Na2CO3)

e Limestone (Calcium Carbonate, CaCO3)

o Feldspar (source of Al203, Naz0, Kz20)

e Sodium Hexafluorosilicate (NazSiFs) - Opacifier

e Fining agents (e.g., Antimony Oxide, Sodium Sulfate)

Equipment:

Raw material weighing and mixing equipment

High-temperature glass melting furnace (capable of reaching >1500°C)

Molding/forming equipment

Annealing oven (Lehr)
Procedure:
e Batch Calculation & Mixing:

o Calculate the batch composition based on the desired final glass chemistry. An example
formulation for a hospital white opal glass includes sand, niter, nepheline syenite, calcined
alumina, borax, potash, antimony oxide, and 1851 parts per 8591 parts sand of sodium
silicofluoride.[4]
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o Thoroughly mix the powdered raw materials to ensure a homogenous batch. The addition
of cullet (broken scrap glass of the same composition) can help lower the melting
temperature.

e Melting:
o Charge the mixed batch into the glass furnace.

o Heat the furnace to a melting temperature range of 1400°C to 1650°C.[5] The exact
temperature depends on the overall composition.

o Allow the batch to melt completely, forming a liquid glass. During this stage, fining agents
help to remove gas bubbles.

e Cooling and Conditioning:

o Reduce the temperature of the molten glass to a working range, typically between 1280°C
and 1350°C.[1] In this range, the glass has the appropriate viscosity for forming. Partial
phase separation and the initial formation of opacifying crystals may begin.

e Forming:

o Shape the molten glass into the desired product (e.g., bottles, jars, sheets) using
appropriate molding, blowing, or pressing techniques.

e Annealing:
o Transfer the formed glass objects to an annealing oven, or lehr.

o Heat the glass to an annealing temperature, typically around 580-600°C, to relieve internal
stresses.[1]

o Slowly cool the glass through the annealing range down to room temperature according to
a pre-defined schedule. This slow cooling is critical for preventing thermal shock and
allowing for the controlled growth of the opacifying crystals.

Application in Ceramic Manufacturing

© 2025 BenchChem. All rights reserved. 4 /13 Tech Support


https://patents.google.com/patent/US4526603A/en
https://patents.google.com/patent/CN102295413B/en
https://patents.google.com/patent/CN102295413B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

In ceramics, sodium hexafluorosilicate is used as a flux in both ceramic bodies and glazes to
reduce firing temperatures. It also serves as an opacifier in glazes and enamels.

Mechanism of Action

e Fluxing Agent: Similar to its role in glass, NazSiFs acts as a powerful flux. During firing, it
decomposes and releases sodium and fluoride ions. These ions react with silica and alumina
in the ceramic body or glaze, forming lower-melting-point eutectic mixtures and a glassy
phase at a reduced temperature.[6] This promotes vitrification and densification at lower
energy costs.

o Opacification: In glazes, the mechanism is analogous to that in opal glass. Insoluble micro-
crystals are formed within the glassy glaze matrix during cooling, scattering light and creating
an opaque, often white, finish.[2][7] This is a form of deuvitrification.

Quantitative Data

The addition of NazSiFs can significantly alter the mechanical properties of ceramic materials.
The following data is from a study on metakaolin-based geopolymers, a type of inorganic
polymer ceramic.

Table 2: Effect of NazSiFs on Compressive Strength of Metakaolin-Based Geopolymers

. .. Compressive Change in Strength
NazSiFe Addition . .
Si/lAl Ratio Strength (MPa) vs. Control (1%
(wt%) :
after 28 days Na2zSiFs)
1 1.60 ~39
2 1.62 ~50 +28%
3 1.65 ~45 +15%
4 1.67 ~42 +8%
5 1.70 ~38 -3%

Data adapted from Haddaji et al. (2020).[8] The results show an optimal addition of 2%
improves compressive strength by 28%, while higher amounts lead to a progressive decrease.

© 2025 BenchChem. All rights reserved. 5/13 Tech Support


https://www.benchchem.com/product/b091945?utm_src=pdf-body
https://www.researchgate.net/publication/377672288_Modern_fluxing_materials_and_analysis_of_their_impact_on_silicate_structures_A_review
https://ceramicartsnetwork.org/ceramics-monthly/ceramics-monthly-article/Opacity-Color-and-Cost
https://www.qualicer.org/recopilatorio/ponencias/pdfs/9813011e.pdf
https://digitalfire.com/glossary/co-efficient+of+thermal+expansion
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b091945?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

[8]

While not NazSiFs, a study on a related compound, sodium silicate (Na=SiOs), as a sintering
aid in alumina ceramics provides insight into the fluxing effect.

Table 3: Effect of Sodium Silicate (Na=SiOs) on Alumina Ceramic Properties

NazSiOs Addition Water Absorption Flexural Strength
MgCOs (wt%)

(wt%) (%) (MPa)

0 0.5 >7 Not Reported

5 0.5 ~2.4 Not Reported

10 0.5 0.38 ~29

10 1.0 0.40 ~31

Data adapted from Siriphaisarntavee, K., et al. (2020).[9] The addition of 10 wt% sodium
silicate solution drastically reduced water absorption, indicating enhanced densification.[9]

Experimental Protocol: Cone 6 Opaque White Glaze

This protocol provides a starting point for developing an opaque glaze using sodium
hexafluorosilicate for a mid-range firing temperature (Cone 6, approx. 1222°C).

Materials:

+ Base Glaze Recipe (e.g., a standard transparent cone 6 recipe containing feldspatr, silica,
kaolin, whiting)

o Sodium Hexafluorosilicate (NazSiFe)
o Water (distilled recommended)
e Sieve (e.g., 80 mesh)

» Bisque-fired ceramic test tiles
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Equipment:

e Weighing scale

e Mixing containers and utensils

 Electric kiln with programmable controller

Procedure:

e Glaze Formulation & Mixing:
o Start with a known transparent or semi-transparent base glaze recipe suitable for Cone 6.
o Weigh the dry ingredients for the base glaze.

o As an initial test, prepare several small batches with varying amounts of sodium
hexafluorosilicate, for example, 2%, 4%, and 6% by dry weight of the total base glaze.

o For each batch, place the weighed dry powders in a container.

o Gradually add water while mixing until a smooth, desirable consistency for dipping or
brushing is achieved (typically similar to heavy cream). A common starting point is
approximately 100ml of water for every 100g of dry material.[10]

o Pass the mixed glaze slurry through an 80-mesh sieve two to three times to ensure
homogeneity and remove any large patrticles.

e Application:

o Apply the glaze to bisque-fired test tiles using a consistent method (e.g., dipping for a set
number of seconds, brushing a set number of coats). Ensure the application thickness is
uniform.

o Allow the glazed tiles to dry completely.

e Firing:
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o Place the dry, glazed tiles in the electric kiln, ensuring they are not touching.

o Program the kiln controller with a suitable Cone 6 firing schedule. A medium-speed
schedule is generally appropriate.[11] An example schedule is provided below:

» Segment 1: Ramp at 150°C/hour to 600°C (low-temperature water and carbon burnout)
» Segment 2: Ramp at 250°C/hour to 1100°C
» Segment 3: Ramp at 100°C/hour to 1222°C (Cone 6), hold for 10-15 minutes

» Cooling: Natural cooling within the kiln. Do not open the kiln until the temperature is
below 100°C.

e Analysis:
o After the kiln has cooled, remove the tiles and visually inspect the results.

o Evaluate the degree of opacity, surface texture (glossy, matte), and any defects (crazing,
pinholing).

o Adjust the percentage of sodium hexafluorosilicate in subsequent tests to achieve the
desired level of opacity and surface quality.

Visualized Workflows and Mechanisms
General Manufacturing Workflow

The following diagram illustrates the general workflow for incorporating sodium
hexafluorosilicate as an additive in either glass or ceramic manufacturing.
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Workflow for using NazSiFe in manufacturing.

Mechanism of Opacification and Fluxing

This diagram illustrates the dual role of sodium hexafluorosilicate during the heating and
cooling cycle.
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Dual mechanism of NazSiFs as a flux and opacifier.
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Safety and Handling

Sodium hexafluorosilicate is toxic if swallowed, in contact with skin, or if inhaled, and causes
serious eye irritation.[12]

o Personal Protective Equipment (PPE): Always wear appropriate PPE, including safety
goggles, gloves, and a dust mask (type N95 or better) when handling the powder.[7]

¢ Ventilation: Use in a well-ventilated area to avoid inhalation of dust.[7]
o Storage: Store in a dry, tightly sealed container away from moisture.[1]

» Disposal: Dispose of waste material in accordance with local, state, and federal regulations.
Avoid release to the environment.[12]

Conclusion

Sodium hexafluorosilicate is a highly effective additive for modifying the properties of glasses
and ceramics. Its ability to lower melting temperatures offers economic and processing
advantages, while its role as an opacifier enables the production of materials with desirable
aesthetic and light-scattering properties. The provided protocols offer a foundational
methodology for researchers to explore its application, with the understanding that optimization
is key to achieving desired results in specific material systems. Proper safety precautions are
mandatory when handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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